Cas no 53525-61-4 (N,3-Dimethylimidazole-4-carboxamide)

• Product Name: N,3-Dimethylimidazole-4-carboxamide
• CAS No: 53525-61-4
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 1017248
• PubChem ID: 45084095
• Update Time: 2024-02-29

N,3-Dimethylimidazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxamide,N,1-dimethyl-(9CI)
• 3-methyl-3H-imidazole-4-carboxylic acid methylamide
• N,3-Dimethylimidazole-4-carboxamide

• Inchi： 1S/C6H9N3O/c1-7-6(10)5-3-8-4-9(5)2/h3-4H,1-2H3,(H,7,10)
• InChI Key： WOIFYVMQXDZNHX-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=CN1C)NC

Computed Properties

• Exact Mass: 139.074561919g/mol
• Monoisotopic Mass: 139.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9
• XLogP3: -0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides